Cas no 191602-86-5 (1-(Benzyloxy)-2-bromo-4-nitrobenzene)

• Product Name: 1-(Benzyloxy)-2-bromo-4-nitrobenzene
• CAS No: 191602-86-5
• MF: C₁₃H₁₀BrNO₃
• MW: 308.12740278244
• MDL: MFCD18447619
• CID: 1385352
• PubChem ID: 22017840
• Update Time: 2025-04-20

1-(Benzyloxy)-2-bromo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-4-nitro-1-(phenylmethoxy)-
• 1-(benzyloxy)-2-bromo-4-nitrobenzene
• 2-bromo-4-nitro-1-phenylmethoxybenzene
• 2-Benzyloxy-5-nitro-1-bromobenzene
• 1-benzyloxy-2-bromo-4-nitrobenzene
• SCHEMBL2877669
• AN-584/43460833
• CS-0215612
• 191602-86-5
• DTXSID70621564
• DA-08745
• MGVSZHWOJJDSMN-UHFFFAOYSA-N
• EN300-266442
• A1-08229
• F80513
• 1-(Benzyloxy)-2-bromo-4-nitrobenzene

• MDL： MFCD18447619
• Inchi： 1S/C13H10BrNO3/c14-12-8-11(15(16)17)6-7-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： MGVSZHWOJJDSMN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.9844
• Monoisotopic Mass: 306.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers